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Introduction
Lipids are a diverse group of molecules that play critical roles in cellular structure, energy

storage, and signaling. Accurate quantification of specific lipid species is crucial for

understanding disease mechanisms and for the development of novel therapeutics. Oleic acid,

a monounsaturated omega-9 fatty acid, is one of the most abundant fatty acids in human

adipose tissue and plasma and has been implicated in various physiological and pathological

processes.

Stable isotope-labeled internal standards are essential for achieving high accuracy and

precision in quantitative mass spectrometry-based lipidomics.[1] Oleic Acid-d17 is a

deuterated analog of oleic acid, which serves as an ideal internal standard for the quantification

of endogenous oleic acid. Its chemical properties are nearly identical to the unlabeled analyte,

but its increased mass allows for clear differentiation in a mass spectrometer. This application

note provides detailed protocols for the quantitative analysis of oleic acid in biological samples

using Oleic Acid-d17 as an internal standard with Liquid Chromatography-Mass Spectrometry

(LC-MS/MS).

Application Note 1: Quantification of Oleic Acid in
Human Plasma
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This protocol describes a method for the extraction and quantification of oleic acid from human

plasma samples using Oleic Acid-d17 as an internal standard.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jianhaidulab.com [jianhaidulab.com]

To cite this document: BenchChem. [Quantitative Analysis of Lipids Using Oleic Acid-d17:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122635#quantitative-analysis-of-lipids-using-oleic-
acid-d17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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